Cas no 2411274-34-3 (2-chloro-N-3-hydroxy-3-(trifluoromethyl)cyclopentylacetamide)

• Product Name: 2-chloro-N-3-hydroxy-3-(trifluoromethyl)cyclopentylacetamide
• CAS No: 2411274-34-3
• MF: C₈H₁₁ClF₃NO₂
• MW: 245.626652002335
• CID: 5357613
• PubChem ID: 146097741
• Update Time: 2025-10-24

2-chloro-N-3-hydroxy-3-(trifluoromethyl)cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclopentyl]acetamide
• Z3952173456
• 2-chloro-N-3-hydroxy-3-(trifluoromethyl)cyclopentylacetamide

• Inchi： 1S/C8H11ClF3NO2/c9-4-6(14)13-5-1-2-7(15,3-5)8(10,11)12/h5,15H,1-4H2,(H,13,14)
• InChI Key： UIRPHVBGNXFOQQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(C(F)(F)F)(C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3

Additional information on 2-chloro-N-3-hydroxy-3-(trifluoromethyl)cyclopentylacetamide

2-Chloro-N-(3-Hydroxy-3-(Trifluoromethyl)cyclopentyl)Acetamide (CAS No: 2411274-34-3)

Introduction to 2-Chloro-N-(3-Hydroxy-3-(Trifluoromethyl)cyclopentyl)Acetamide

2-Chloro-N-(3-Hydroxy-3-(Trifluoromethyl)cyclopentyl)Acetamide, a compound with the CAS registry number 2411274-34-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorine atom, a trifluoromethyl group, and an acetamide functional group. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

Structural Features and Synthesis

The molecular structure of 2-Chloro-N-(3-Hydroxy-3-(Trifluoromethyl)cyclopentyl)Acetamide is defined by its cyclopentane ring, which is substituted at the 3-position with both a hydroxyl group (-OH) and a trifluoromethyl (-CF₃) group. The acetamide group (-CONH-) is attached to the cyclopentane ring, while the chlorine atom is located at the 2-position of the acetamide moiety. This arrangement provides the molecule with a high degree of structural complexity, making it an intriguing subject for synthetic chemists.

The synthesis of this compound typically involves multi-step processes, often utilizing advanced techniques such as Mitsunobu reactions, Friedel-Crafts acylation, and nucleophilic substitution reactions. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

Chemical Properties and Reactivity

Understanding the chemical properties of 2-Chloro-N-(3-Hydroxy-3-(Trifluoromethyl)cyclopentyl)Acetamide is crucial for its application in diverse chemical reactions. The molecule exhibits notable reactivity due to the electron-withdrawing effects of the trifluoromethyl group and the electron-donating effects of the hydroxyl group. These opposing effects create a dynamic balance that influences the molecule's reactivity in different chemical environments.

The presence of the chlorine atom in the acetamide group renders it susceptible to nucleophilic substitution reactions, particularly under basic conditions. This property has been exploited in various coupling reactions, such as those involving amines or alcohols, to generate more complex molecules with tailored functionalities.

Recent studies have also highlighted the molecule's potential as a precursor for synthesizing bioactive compounds. Its ability to undergo ring-opening reactions under specific conditions has opened new avenues for drug discovery and development.

Applications in Pharmaceutical Research

The unique combination of functional groups in 2-Chloro-N-(3-Hydroxy-3-(Trifluoromethyl)cyclopentyl)Acetamide makes it an attractive candidate for use in pharmaceutical research. The trifluoromethyl group, known for its lipophilic properties, enhances drug absorption and bioavailability, while the hydroxyl group can participate in hydrogen bonding interactions, which are critical for molecular recognition in biological systems.

Recent research has focused on evaluating this compound as a potential lead molecule for treating various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways and interact with specific protein targets has been extensively studied using advanced computational modeling techniques.

In addition to its direct therapeutic applications, this compound has also been employed as an intermediate in the synthesis of more complex drug candidates. Its role as a building block underscores its importance in modern medicinal chemistry.

Environmental Considerations and Safety Profile

Evaluating the environmental impact and safety profile of 2-Chloro-N-(3-Hydroxy-3-(Trifluoromethyl)cyclopentyl)Acetamide is essential for its responsible use in industrial and research settings. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains an area of concern.

To mitigate potential risks, researchers have recommended implementing strict waste management protocols during its synthesis and handling. Furthermore, ongoing studies aim to develop greener synthetic routes that minimize environmental footprint while maintaining product quality.

From a safety perspective, this compound is classified as non-toxic under normal handling conditions; however, prolonged exposure or improper handling may pose health risks. Proper personal protective equipment (PPE) should be used when working with this compound to ensure worker safety.

Conclusion